Cas no 13847-89-7 (1-Methyl-2,4,6,8,9,10-hexathiaadamantane)
13847-89-7 structure
Product Name:1-Methyl-2,4,6,8,9,10-hexathiaadamantane
CAS No:13847-89-7
MF:C5H6S6
MW:258.491133213043
CID:2657756
PubChem ID:53440323
Update Time:2024-02-27
1-Methyl-2,4,6,8,9,10-hexathiaadamantane Chemical and Physical Properties
Names and Identifiers
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- 1-Methyl-2,4,6,8,9,10-hexathiaadamantane
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- Inchi： 1S/C5H6S6/c1-5-9-2-6-3(10-5)8-4(7-2)11-5/h2-4H,1H3
- InChI Key： SMQLZWSJHINUCC-UHFFFAOYSA-N
- SMILES： S1C2SC3SC(S2)SC1(C)S3
Computed Properties
- Exact Mass: 257.87937723g/mol
- Monoisotopic Mass: 257.87937723g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 152
- XLogP3: 4.7
1-Methyl-2,4,6,8,9,10-hexathiaadamantane Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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